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Compound of Interest

Compound Name: o-Tolyl isocyanate

Cat. No.: B037814 Get Quote

An In-depth Analysis of NMR, IR, and Mass Spectrometry Data for Researchers and Drug

Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for o-
tolyl isocyanate, a crucial reagent and intermediate in organic synthesis and drug discovery.

The following sections present detailed Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Mass Spectrometry (MS) data, alongside generalized experimental protocols for these

analytical techniques. This document is intended to serve as a valuable resource for scientists

and researchers, facilitating compound verification, reaction monitoring, and quality control.

Spectroscopic Data Summary
The empirical formula for o-tolyl isocyanate is C₈H₇NO, with a molecular weight of 133.15

g/mol . The spectroscopic data presented below provides unambiguous confirmation of its

chemical structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a

molecule.

¹H NMR (Proton NMR) Data
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.20 - 7.05 Multiplet 4H
Aromatic Protons

(C₆H₄)

2.35 Singlet 3H Methyl Protons (-CH₃)

¹³C NMR (Carbon-13 NMR) Data

Chemical Shift (δ) ppm Assignment

136.2 Aromatic Carbon (C-CH₃)

130.8 Aromatic Carbon

129.5 Isocyanate Carbon (-NCO)

127.0 Aromatic Carbon

125.8 Aromatic Carbon (C-NCO)

125.2 Aromatic Carbon

18.1 Methyl Carbon (-CH₃)

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of o-tolyl isocyanate is characterized by a strong, sharp absorption band for the

isocyanate group.
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Wavenumber (cm⁻¹) Intensity Assignment

2270 Strong, Sharp N=C=O Asymmetric Stretch

1500 - 1450 Medium Aromatic C=C Stretch

1380 Medium C-H Bend (CH₃)

750 Strong
C-H Bend (ortho-disubstituted

aromatic)

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its

fragments, confirming the molecular weight and offering insights into its structure.

Mass-to-Charge Ratio
(m/z)

Relative Intensity (%) Assignment

133 100 [M]⁺ (Molecular Ion)

105 80 [M - CO]⁺

91 60 [C₇H₇]⁺ (Tropylium ion)

77 40 [C₆H₅]⁺

Experimental Protocols
The following are generalized protocols for acquiring spectroscopic data for small organic

molecules like o-tolyl isocyanate. Instrument-specific parameters should be optimized for best

results.

NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of o-tolyl isocyanate in approximately 0.6 mL of a

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

Instrumentation: Acquire the spectra on a standard NMR spectrometer (e.g., 300 or 500

MHz).
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¹H NMR Acquisition: Obtain a one-dimensional proton spectrum using a standard pulse

sequence. Key parameters include a sufficient number of scans to achieve a good signal-to-

noise ratio, a spectral width covering the expected chemical shift range (typically 0-12 ppm),

and a relaxation delay of 1-5 seconds.

¹³C NMR Acquisition: Obtain a one-dimensional carbon spectrum with proton decoupling. A

larger number of scans is typically required compared to ¹H NMR due to the low natural

abundance of ¹³C. The spectral width should encompass the expected range for organic

molecules (typically 0-220 ppm).

Infrared (IR) Spectroscopy
Sample Preparation: For a liquid sample like o-tolyl isocyanate, a thin film can be prepared

by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr).

Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

Data Acquisition: Record the spectrum over the mid-IR range (typically 4000-400 cm⁻¹). A

background spectrum of the clean salt plates should be acquired and subtracted from the

sample spectrum.

Mass Spectrometry
Sample Introduction: Introduce a dilute solution of o-tolyl isocyanate in a volatile organic

solvent (e.g., methanol or acetonitrile) into the mass spectrometer via a suitable ionization

source.

Ionization: Electron Ionization (EI) is a common method for small, volatile molecules and

typically provides detailed fragmentation patterns.

Mass Analysis: The ions are separated based on their mass-to-charge ratio by a mass

analyzer (e.g., quadrupole or time-of-flight).

Detection: The detector records the abundance of each ion, generating the mass spectrum.

Visualized Workflow: Spectroscopic Analysis of an
Organic Compound
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The following diagram illustrates the logical workflow for the spectroscopic characterization of

an organic compound such as o-tolyl isocyanate.

Workflow for Spectroscopic Analysis of o-Tolyl Isocyanate
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[https://www.benchchem.com/product/b037814#spectroscopic-data-for-o-tolyl-isocyanate-
nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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